Cas no 339077-44-0 (Carbamic acid, [1-(aminocarbonyl)propyl]-, 9H-fluoren-9-ylmethyl ester)

• Product name: Carbamic acid, [1-(aminocarbonyl)propyl]-, 9H-fluoren-9-ylmethyl ester
• CAS No: 339077-44-0
• MF: C₁₉H₂₀N₂O₃
• MW: 324.3737
• CID: 1460702
• PubChem ID: 15519925

Carbamic acid, [1-(aminocarbonyl)propyl]-, 9H-fluoren-9-ylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [1-(aminocarbonyl)propyl]-, 9H-fluoren-9-ylmethyl ester
• 9H-fluoren-9-ylmethyl N-(1-amino-1-oxobutan-2-yl)carbamate
• 339077-44-0
• (9H-Fluoren-9-yl)methyl (1-amino-1-oxobutan-2-yl)carbamate
• (9H-Fluoren-9-yl)methyl(1-amino-1-oxobutan-2-yl)carbamate
• DTXSID60573583
• SCHEMBL608620

• Inchi： InChI=1S/C19H20N2O3/c1-2-17(18(20)22)21-19(23)24-11-16-14-9-5-3-7-12(14)13-8-4-6-10-15(13)16/h3-10,16-17H,2,11H2,1H3,(H2,20,22)(H,21,23)
• InChI Key： WAIZVPGKZDAUHU-UHFFFAOYSA-N
• SMILES： CCC(C(=O)N)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13

Computed Properties

• Exact Mass: 324.1475
• Monoisotopic Mass: 324.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4Ų
• XLogP3: 2.9

Experimental Properties

• PSA: 81.42